Sevelamer hydrochloride
Sevelamer hydrochloride
Sevelamer HCl is a phosphate binding drug used to treat hyperphosphatemia via binding to dietary phosphate and prevents its absorption.Sevelamer is as effective as CaCO3 in reducing serum phosphorus, calcium-phosphorus product, and attenuating secondary hyperparathyroidism in nephrectomized rats (U) fed high phosphorus (HP) diet. Sevelamer results in markedly lower calcium deposition in the myocardium and aorta compared to control rats.
Brand Name:
Vulcanchem
CAS No.:
152751-57-0
VCID:
VC0000576
InChI:
InChI=1S/C3H5ClO.C3H7N.ClH/c4-1-3-2-5-3;1-2-3-4;/h3H,1-2H2;2H,1,3-4H2;1H
SMILES:
C=CCN.C1C(O1)CCl.Cl
Molecular Formula:
C6H13Cl2NO
Molecular Weight:
186.08 g/mol
Sevelamer hydrochloride
CAS No.: 152751-57-0
APIs
VCID: VC0000576
Molecular Formula: C6H13Cl2NO
Molecular Weight: 186.08 g/mol
| CAS No. | 152751-57-0 |
|---|---|
| Product Name | Sevelamer hydrochloride |
| Molecular Formula | C6H13Cl2NO |
| Molecular Weight | 186.08 g/mol |
| IUPAC Name | 2-(chloromethyl)oxirane;prop-2-en-1-amine;hydrochloride |
| Standard InChI | InChI=1S/C3H5ClO.C3H7N.ClH/c4-1-3-2-5-3;1-2-3-4;/h3H,1-2H2;2H,1,3-4H2;1H |
| Standard InChIKey | KHNXRSIBRKBJDI-UHFFFAOYSA-N |
| SMILES | C=CCN.C1C(O1)CCl.Cl |
| Canonical SMILES | C=CCN.C1C(O1)CCl.Cl |
| Description | Sevelamer HCl is a phosphate binding drug used to treat hyperphosphatemia via binding to dietary phosphate and prevents its absorption.Sevelamer is as effective as CaCO3 in reducing serum phosphorus, calcium-phosphorus product, and attenuating secondary hyperparathyroidism in nephrectomized rats (U) fed high phosphorus (HP) diet. Sevelamer results in markedly lower calcium deposition in the myocardium and aorta compared to control rats. |
| Synonyms | Carbonate, Sevelamer GT335 012 GT335-012 GT335012 Hydrochloride, Sevelamer RenaGel sevelamer sevelamer carbonate sevelamer hydrochloride |
| PubChem Compound | 159247 |
| Last Modified | Nov 11 2021 |
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